7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime

• IUPAC Name: 3-[(E)-hydroxyiminomethyl]-7-methyl-2-(methylamino)pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C11H12N4O2/c1-7-3-4-9-14-10(12-2)8(5-13-17)11(16)15(9)6-7/h3-6,12,17H,1-2H3/b13-5+
• InChI Key: QDUQEUCRNUZCEH-WLRTZDKTSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=NO)NC)C=C1
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=N/O)NC)C=C1
• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol

Description

7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime, also known as MPAO, is a chemical compound with potential applications in scientific research. It is a heterocyclic compound that has been studied for its potential as a pharmacological agent, particularly in the area of cancer research.

Mechanism of Action

The mechanism of action of 7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime is not fully understood, but it is thought to involve the inhibition of DNA synthesis and repair. 7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime has been shown to inhibit the activity of thymidylate synthase, an enzyme involved in DNA synthesis, as well as the activity of DNA polymerase, an enzyme involved in DNA repair. This inhibition of DNA synthesis and repair may contribute to the anti-cancer properties of 7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime.
Biochemical and Physiological Effects:
7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime has been found to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, 7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime has been shown to have anti-inflammatory properties. It has been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. In addition, 7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime has been found to have antioxidant properties, and has been shown to scavenge free radicals.

Advantages and Limitations for Lab Experiments

One advantage of 7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime is its potential as a pharmacological agent for cancer research. Its anti-cancer properties make it a promising candidate for further study. However, one limitation of 7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime is its potential toxicity. It has been found to have cytotoxic effects on normal cells, as well as cancer cells. This toxicity may limit its use in certain experiments.

Future Directions

There are several future directions for research on 7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime. One area of study could be the development of 7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime derivatives with improved anti-cancer properties and reduced toxicity. Another area of study could be the investigation of the mechanism of action of 7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime, in order to better understand its anti-cancer properties. Additionally, the potential use of 7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime in combination with other anti-cancer agents could be explored.

Synthesis Methods

The synthesis of 7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime involves a series of chemical reactions. The starting material for the synthesis is 2-amino-4-methylpyridine, which is reacted with ethyl acetoacetate to form 2-(4-methylpyridin-2-yl)acetic acid. This compound is then reacted with hydroxylamine hydrochloride to form the oxime derivative. The resulting oxime derivative is then treated with acetic anhydride and sodium acetate to form the final product, 7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime.

Scientific Research Applications

7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime has been studied for its potential as a pharmacological agent, particularly in the area of cancer research. It has been found to have anti-cancer properties, and has been shown to inhibit the growth of a variety of cancer cell lines in vitro. In addition, 7-methyl-2-(methylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime has been found to induce apoptosis, or programmed cell death, in cancer cells.